N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C20H16N4O2S/c25-17(19-21-15-7-3-4-8-16(15)27-19)22-20-24-23-18(26-20)14-10-9-12-5-1-2-6-13(12)11-14/h3-4,7-11H,1-2,5-6H2,(H,22,24,25)
• InChI Key: YZTSTOBDGLEJFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C3=NN=C(O3)NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

The compound is a complex organic molecule that contains several distinct functional groups, including a tetrahydronaphthalene, an oxadiazole, and a benzothiazole. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be best determined using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s used. The presence of various functional groups suggests that it could participate in a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its solubility, stability, melting point, boiling point, and reactivity.

Scientific Research Applications

Hydroxy Pyrazole and Hydroxy Oxazole Synthesis

The compound can be transformed into interesting derivatives. For instance, it can react with different nucleophiles (such as hydrazine hydrate, phenyl hydrazine, methyl hydrazine, and hydroxylamine hydrochloride) to yield hydroxy pyrazole and hydroxy oxazole compounds.

Thiophene Derivatives

Another avenue involves the synthesis of thiophene derivatives. For example, [5-(5,6,7,8-tetrahydronaphthalen-2-yl)thiophen-3-yl]methanamine hydrochloride is a related compound with potential applications.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with. Without specific information, it’s difficult to predict.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, potential biological activity, and possible applications.